Trans-methyl-(4-methyl-cyclohexyl)-amine hydrochloride
Overview
Description
Trans-4-Methylcyclohexylamine is an organic compound with the empirical formula C7H15N . It is a liquid and is used as a building block in organic synthesis .
Molecular Structure Analysis
The SMILES string for trans-4-Methylcyclohexylamine isC[C@H]1CCC@HCC1
. This represents the molecular structure of the compound.
Scientific Research Applications
Catalysis and Synthetic Applications
Synthesis of Nitrogen-Containing Heterocycles : Research has demonstrated the use of related cyclic amine compounds in the synthesis of stable spirocyclic (alkyl)(amino)carbenes, which are efficient as ligands for transition metal-based catalysts. These catalysts have been utilized in gold(I) catalyzed hydroamination of internal alkynes with secondary dialkyl amines, facilitating the synthesis of 1,2-dihydroquinoline derivatives and other nitrogen-containing heterocycles (Xiaoming Zeng et al., 2009).
Biological and Pharmacological Studies
Antitumor Properties : A new class of trans-amine-amidine-Pt(II) cationic complexes has been synthesized, exhibiting significant antitumor activity. These complexes, including those derived from cyclohexylamine, have shown promise in overcoming cisplatin and multidrug resistance, inducing cancer cell death through p53-mediated apoptosis. Their efficacy is influenced by the cycloaliphatic amine ring size, highlighting the potential of cyclohexylamine derivatives in cancer therapy (C. Marzano et al., 2010).
Environmental Applications
Dye Removal : Metal–organic architectures involving cyclohexane derivatives have been explored for their dye removal properties. Certain complexes have shown the ability to adsorb dyes such as methyl orange, acid orange 7, and malachite green from water, indicating their potential utility in environmental cleanup efforts (Jing‐Yun Wu & Che-Wei Chen, 2018).
Conformational and Stereochemical Studies
Stereochemical Analysis : Studies on the stereochemistry of cis- and trans-2-amino-4-cyclohexene-1-carboxylic acids have led to insights into the conformational preferences of such compounds. This research contributes to a deeper understanding of molecular structures that could influence the design of new drugs and materials (G. Bernáth et al., 1985).
Synthesis of Ambroxol Analogs
Palladium-Catalyzed Reactions : Chiral and achiral analogues of ambroxol, a mucolytic drug, have been synthesized using palladium-catalyzed reactions. This includes the preparation of cis- and trans-4-aminocyclohex-2-enols and achiral 4-aminocyclohexanols, showcasing the versatility of cyclohexylamine derivatives in complex organic syntheses (A. Larsson et al., 1997).
Safety and Hazards
Properties
IUPAC Name |
N,4-dimethylcyclohexan-1-amine;hydrochloride | |
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InChI |
InChI=1S/C8H17N.ClH/c1-7-3-5-8(9-2)6-4-7;/h7-9H,3-6H2,1-2H3;1H | |
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InChI Key |
VWXWKSPPKXWOOY-UHFFFAOYSA-N | |
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Canonical SMILES |
CC1CCC(CC1)NC.Cl | |
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Molecular Formula |
C8H18ClN | |
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Molecular Weight |
163.69 g/mol | |
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CAS No. |
229007-16-3 | |
Record name | N,4-dimethylcyclohexan-1-amine hydrochloride | |
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